![molecular formula C10H8N4O2 B2539241 3-(3-Amino-1,2,4-triazin-5-yl)benzoic acid CAS No. 2361703-56-0](/img/structure/B2539241.png)
3-(3-Amino-1,2,4-triazin-5-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Amino-1,2,4-triazin-5-yl)benzoic acid is a compound with the CAS Number: 2361703-56-0 . It has a molecular weight of 216.2 and is a powder at room temperature .
Synthesis Analysis
1,3,5-Triazine 4-aminobenzoic acid derivatives were prepared by conventional method or by using microwave irradiation . Using microwave irradiation gave the desired products in less time, good yield, and higher purity . Esterification of the 4-aminobenzoic acid moiety afforded methyl ester analogues .Molecular Structure Analysis
The IUPAC Name of this compound is 3-(3-amino-1,2,4-triazin-5-yl)benzoic acid . The Inchi Code is 1S/C10H8N4O2/c11-10-13-8(5-12-14-10)6-2-1-3-7(4-6)9(15)16/h1-5H, (H,15,16)(H2,11,13,14) .Chemical Reactions Analysis
The synthesis of 1,3,5-triazine derivatives involves the replacement of chloride ions in cyanuric chloride . This process gives several variants of 1,3,5-triazine derivatives which were investigated as biologically active small molecules .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . and is stored at room temperature .Scientific Research Applications
- Enamine derivatives have been evaluated for their antimicrobial properties. Specifically, compounds derived from 1,3,5-triazine, such as 3-(3-amino-1,2,4-triazin-5-yl)benzoic acid, have shown activity against Gram-negative bacteria (e.g., E. coli), Gram-positive bacteria (e.g., S. aureus), and fungi (e.g., C. albicans) .
- Computational tools, such as the PLANTS program, have been employed to study the binding interactions of enamine derivatives with biological targets. These insights aid in rational drug design .
Antimicrobial Activity
Computational Chemistry and Drug Design
Mechanism of Action
Target of Action
Similar triazine derivatives have been investigated for their antimicrobial, antimalarial, anti-cancer, and anti-viral activities .
Mode of Action
It’s known that triazine derivatives interact with their targets, leading to changes that can inhibit the growth of bacteria, viruses, and cancer cells .
Biochemical Pathways
It’s known that triazine derivatives can interfere with various biological processes, including dna replication, protein synthesis, and metabolic pathways .
Result of Action
Similar triazine derivatives have shown promising activity against staphylococcus aureus and escherichia coli .
Action Environment
It’s known that factors such as temperature, ph, and the presence of other substances can affect the activity of similar compounds .
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned in the retrieved documents, the necessity for effective therapy has stimulated research into the design and synthesis of novel antimicrobial molecules . As multidrug-resistant bacterial strains proliferate, these compounds could play a significant role in future therapeutic strategies .
properties
IUPAC Name |
3-(3-amino-1,2,4-triazin-5-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4O2/c11-10-13-8(5-12-14-10)6-2-1-3-7(4-6)9(15)16/h1-5H,(H,15,16)(H2,11,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAQGXKRABZRXFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CN=NC(=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Amino-1,2,4-triazin-5-yl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.